[(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine

• Molecular Formula: C10H18FN3
• Molecular Weight: 199.27 g/mol
• IUPAC Name: N-[(1-ethyl-5-fluoro-3-methylpyrazol-4-yl)methyl]propan-1-amine
• InChI: InChI=1S/C10H18FN3/c1-4-6-12-7-9-8(3)13-14(5-2)10(9)11/h12H,4-7H2,1-3H3
• InChI Key: HTYUIRGPHVGSCL-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=C(N(N=C1C)CC)F

Description

This compound is a pyrazole derivative featuring a 1-ethyl-5-fluoro-3-methyl-substituted pyrazole core, with a propylamine group attached via a methylene bridge. Its structure combines a heterocyclic aromatic system with a flexible aliphatic amine, making it a candidate for diverse applications in medicinal chemistry and materials science. The fluorine substituent likely enhances electron-withdrawing effects and metabolic stability, while the ethyl and methyl groups contribute to steric and lipophilic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methylamine typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through a [3+2] cycloaddition reaction involving an alkyne and a hydrazine derivative.

Alkylation: The final step involves the alkylation of the pyrazole ring with propylamine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems for reagent addition and product isolation would enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl and methyl groups.

Reduction: Reduction reactions can target the fluoro group, converting it to a hydroxyl group using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can occur at the fluoro group, where nucleophiles such as amines or thiols replace the fluoro group.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: LiAlH4 in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in polar aprotic solvents.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Amines or thiols.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Agents
  • Research indicates that pyrazole derivatives, including those similar to (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methylamine, exhibit significant anticancer properties. Studies have shown that these compounds can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/Akt/mTOR pathway .
• Anti-inflammatory Activity
  • Pyrazole derivatives have been studied for their anti-inflammatory effects. They inhibit the production of pro-inflammatory cytokines and may serve as potential treatments for inflammatory diseases like rheumatoid arthritis .
• Neurological Disorders
  • The compound has been explored for its potential role as a modulator of G protein-coupled receptors (GPCRs), which are crucial in treating central nervous system disorders. Allosteric modulators derived from pyrazole structures could lead to novel therapeutic strategies for conditions such as schizophrenia and depression .

Agrochemical Applications

• Herbicides and Pesticides
  • Compounds with pyrazole structures are investigated for their herbicidal properties. They can selectively inhibit the growth of certain plant species while being less harmful to crops, making them valuable in agricultural applications.
• Fungicides
  • Research has demonstrated that pyrazole derivatives possess antifungal activity, making them suitable candidates for developing new fungicides. Their mechanism often involves disrupting fungal cell wall synthesis or function .

Materials Science Applications

• Polymer Chemistry
  • The incorporation of pyrazole units into polymer matrices has been studied to enhance thermal stability and mechanical properties. This application is particularly relevant in developing high-performance materials for industrial use.
• Sensors and Catalysts
  • Pyrazole-based compounds have been utilized in the development of chemical sensors due to their ability to interact selectively with various analytes. Additionally, they serve as catalysts in organic reactions, promoting efficiency and selectivity .

Data Table: Summary of Applications

Application Area	Specific Use Cases	References
Medicinal Chemistry	Anticancer agents, anti-inflammatory agents
Agrochemicals	Herbicides, fungicides
Materials Science	Polymer enhancement, chemical sensors

Case Study 1: Anticancer Activity

A study published in Bioorganic & Medicinal Chemistry explored a series of pyrazole derivatives, demonstrating that certain compounds significantly inhibited tumor growth in vitro and in vivo models by inducing apoptosis through mitochondrial pathways .

Case Study 2: Anti-inflammatory Properties

Research featured in European Journal of Medicinal Chemistry highlighted the synthesis of pyrazole derivatives that showed promising results in reducing inflammation markers in animal models of arthritis .

Case Study 3: Agricultural Applications

A recent publication examined the efficacy of a novel pyrazole-based herbicide against common weeds in maize crops, showcasing its selective action and minimal impact on crop yield compared to traditional herbicides.

Mechanism of Action

The mechanism of action of (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s functional groups allow it to form hydrogen bonds and hydrophobic interactions, facilitating its binding to active sites and modulating biological activity .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Substituents	Polarity (Relative)	LogP (Predicted)	Key Functional Groups
Target Compound	5-F, 3-Me, 1-Et, PrNH2	High	~2.1	Pyrazole, amine
1-(4-Fluorophenyl)-5-p-tolyl-pyrazole	4-F-Ph, p-tolyl, CONH2	Moderate	~3.5	Pyrazole, carboxamide
Propyl Guaiacol ()	PrO, 2-MeO-Ph	High	~2.8	Phenol, ether

Biological Activity

The compound (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methylamine is a pyrazole derivative that has garnered attention in pharmacological research due to its potential biological activities. Pyrazoles are known for their diverse therapeutic applications, including anti-inflammatory, anti-cancer, and antimicrobial properties. This article delves into the biological activity of this specific compound, summarizing synthesis methods, mechanisms of action, and relevant research findings.

The molecular structure and properties of the compound are crucial for understanding its biological activity. Below is a summary of its chemical characteristics:

Property	Value
Molecular Formula	C15H24FN5
Molecular Weight	293.38 g/mol
IUPAC Name	N-[(1-ethyl-5-fluoro-3-methylpyrazol-4-yl)methyl]-1-[1-(2-methylpropyl)pyrazol-3-yl]methanamine
InChI Key	FNRZTVQJNYSNSV-UHFFFAOYSA-N
Canonical SMILES	CCN1C(=C(C(=N1)C)CNCC2=NN(C=C2)CC(C)C)F

The biological activity of (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methylamine is primarily attributed to its interaction with various molecular targets within biological systems. The compound is believed to modulate the activity of specific enzymes and receptors, which can lead to several pharmacological effects:

• Enzyme Inhibition : Similar pyrazole derivatives have demonstrated inhibitory effects on kinases such as BRAF(V600E), EGFR, and Aurora-A kinase, which are critical in cancer pathways .
• Anti-inflammatory Activity : Research indicates that pyrazole derivatives can reduce inflammation by inhibiting pro-inflammatory cytokines and mediators .
• Antimicrobial Effects : Some studies have shown that pyrazole compounds exhibit significant antimicrobial properties against various pathogens, suggesting a potential role in treating infections .

Antitumor Activity

Recent studies have highlighted the antitumor potential of pyrazole derivatives, including this compound. For instance, in vitro assays revealed that compounds similar to (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methylamine effectively inhibited the proliferation of cancer cell lines through apoptosis induction and cell cycle arrest .

Anti-inflammatory Effects

In experimental models, this compound has shown promise in reducing inflammation markers. A study indicated that pyrazole derivatives could decrease levels of TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages, thereby mitigating inflammatory responses .

Antimicrobial Activity

The antimicrobial efficacy of pyrazole derivatives has been documented against various bacterial strains. For example, compounds with similar structures were tested against Staphylococcus aureus and Escherichia coli, demonstrating substantial inhibition of bacterial growth .

Case Study 1: Antitumor Efficacy

A recent investigation into the antitumor effects of (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methylamine showed significant cytotoxicity against human breast cancer cells (MCF7). The study employed MTT assays to determine cell viability post-treatment with varying concentrations of the compound over 48 hours. Results indicated a dose-dependent reduction in cell viability.

Case Study 2: Anti-inflammatory Mechanism

In a controlled trial using animal models, (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methylamine was administered to assess its anti-inflammatory effects. The results demonstrated a marked decrease in paw edema compared to control groups, supporting its potential as an anti-inflammatory agent.

Q & A

Q. What are the common synthetic routes for (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methylamine and its derivatives?

Methodological Answer: The synthesis typically involves constructing the pyrazole core via cyclization of hydrazine derivatives with β-ketoesters or β-diketones. For example, intermediates like 5-chloro-3-methyl-1-substituted-1H-pyrazole-4-carbonyl chloride are generated through cyclization, formylation, oxidation, and acylation steps . Subsequent alkylation or nucleophilic substitution introduces the propylamine group. A scalable approach may use copper-catalyzed coupling reactions under mild conditions (e.g., 35°C in DMSO with cesium carbonate), followed by purification via chromatography . Key challenges include controlling regioselectivity during pyrazole formation and optimizing reaction yields in multi-step sequences.

Q. What spectroscopic and crystallographic methods validate the structure of this compound?

Methodological Answer:

• NMR Spectroscopy : $^1$H and $^13$C NMR are critical for confirming substituent positions. For instance, methyl groups on the pyrazole ring appear as singlets near δ 2.3 ppm, while fluorinated carbons show distinct splitting patterns .
• X-ray Crystallography : Single-crystal studies (e.g., using SHELX programs) resolve stereochemical ambiguities. A reported derivative, 4-(4-fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine, was confirmed via X-ray with an R factor of 0.031, highlighting precise bond lengths and angles .
• IR Spectroscopy : Stretching frequencies (e.g., C-F at ~1100 cm$^{-1}$ and N-H at ~3300 cm$^{-1}$) validate functional groups .

Advanced Research Questions

Q. How do substituent variations on the pyrazole ring influence biological activity?

Methodological Answer: Structure-activity relationship (SAR) studies reveal that electron-withdrawing groups (e.g., fluoro at position 5) enhance metabolic stability, while alkyl chains (e.g., propylamine) improve membrane permeability. For example:

• Fluorine at position 5 increases electronegativity, potentially enhancing receptor binding .
• Bulky substituents (e.g., 1-ethyl-3-methyl) reduce rotational freedom, favoring selective interactions .
  Experimental Design : Synthesize analogs with systematic substituent changes (e.g., replacing fluorine with chloro or methyl groups). Test in vitro bioactivity (e.g., antimicrobial assays in ) and correlate results with computational docking studies to identify key binding motifs.

Q. How can crystallographic data resolve contradictions in hydrogen bonding and molecular packing?

Methodological Answer: Hydrogen bonding patterns, analyzed via graph set theory (Etter’s approach), explain packing efficiency and stability. For example:

• N-H···N and C-F···H-C interactions dominate in pyrazole derivatives, forming robust 2D networks .
• Twinning or disorder in crystals (common with flexible propylamine chains) can be addressed using SHELXL refinement tools, which model anisotropic displacement parameters .
  Data Analysis : Compare experimental (X-ray) and computational (DFT) hydrogen bond geometries to identify discrepancies. Use Mercury software to visualize packing motifs and validate intermolecular interactions .

Q. What strategies mitigate low yields in multi-step synthesis?

Methodological Answer:

• Optimize Reaction Conditions : Use microwave-assisted synthesis for cyclization steps to reduce time and improve purity .
• Purification Techniques : Employ gradient chromatography (e.g., ethyl acetate/hexane) for intermediates and final products .
• Catalyst Screening : Test palladium or copper catalysts for coupling steps—e.g., copper(I) bromide increased yields in aryl amination by 15% in one study .
  Case Study : A reported synthesis achieved 82% yield by isolating intermediates (e.g., 5-chloro-3-methyl-1H-pyrazole-4-carbonyl chloride) before final alkylation .